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Introduction
Hexafluoroethane (C₂F₆), also known as perfluoroethane, is a synthetic, gaseous

fluorocarbon. Due to its chemical inertness, high density, and thermal stability, it finds

applications in various specialized fields, including as a refrigerant, a plasma etchant in the

semiconductor industry, and as a potential component in medical gas mixtures.[1][2] This

technical guide provides an in-depth overview of the core chemical and physical properties of

hexafluoroethane, complete with tabulated data, detailed experimental methodologies, and

visual representations of its structure and analytical workflows. This document is intended to

serve as a comprehensive resource for professionals in research, science, and drug

development who require a thorough understanding of this compound.

Chemical Properties
Hexafluoroethane is a non-flammable, colorless, and odorless gas.[1][3] It is characterized by

its high thermal stability and chemical inertness, being one of the most stable of all organic

compounds. This lack of reactivity stems from the strength of the carbon-fluorine bonds. It is

generally unreactive with most materials, though it can react violently with strong reducing

agents such as very active metals.[4] When heated to decomposition, it can emit acrid smoke

and irritating vapors.

Table 1: Chemical Identity and Descriptors
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Property Value

Molecular Formula C₂F₆

Molecular Weight 138.01 g/mol

IUPAC Name 1,1,1,2,2,2-hexafluoroethane

CAS Number 76-16-4[3]

Synonyms Perfluoroethane, Freon 116, R-116, CFC-116[3]

SMILES FC(F)(F)C(F)(F)F[3]

InChI Key WMIYKQLTONQJES-UHFFFAOYSA-N[3]

Physical Properties
Hexafluoroethane exists as a gas at standard temperature and pressure. Its physical

properties are critical for its application in various industrial and scientific processes.

Table 2: Key Physical Properties of Hexafluoroethane
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Property Value

Melting Point -100.6 °C[3]

Boiling Point -78.2 °C[3]

Density (gas, 24 °C) 5.734 kg/m ³[3]

Density (liquid, at boiling point) 1608 kg/m ³[5]

Vapor Pressure (21 °C) 3.0701 MPa[5]

Critical Temperature 19.89 °C[3]

Critical Pressure 30.39 bar[3]

Solubility in Water (25 °C) 7.78 mg/L

Solubility in Organic Solvents Slightly soluble in ethanol and ethyl ether.[2]

log P (Octanol-Water Partition Coefficient) 2.0

Henry's Law Constant (25 °C) 20.3 atm·m³/mol

Molecular Structure
The molecular structure of hexafluoroethane consists of two carbon atoms single-bonded to

each other, with each carbon atom also bonded to three fluorine atoms. The geometry around

each carbon atom is tetrahedral.
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Ideal Gas Law Method for Gas Density

1. Known Volume Container

2. Evacuate Container

3. Weigh Evacuated Container (m1)

4. Fill with Hexafluoroethane

5. Measure Temperature (T) and Pressure (P)

6. Weigh Filled Container (m2)

7. Calculate Mass of Gas (m = m2 - m1)

8. Calculate Density (ρ = m/V)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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